Cas no 2248398-41-4 (1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 3-chloro-1,2-thiazole-4-carboxylate)

• Product Name: 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 3-chloro-1,2-thiazole-4-carboxylate
• CAS No: 2248398-41-4
• MF: C₁₂H₅ClN₂O₄S
• MW: 308.697100400925
• CID: 6012661
• PubChem ID: 165727075
• Update Time: 2025-06-08

1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 3-chloro-1,2-thiazole-4-carboxylate Chemical and Physical Properties

Names and Identifiers

• 2248398-41-4
• 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 3-chloro-1,2-thiazole-4-carboxylate
• EN300-6513478

• Inchi： 1S/C12H5ClN2O4S/c13-9-8(5-20-14-9)12(18)19-15-10(16)6-3-1-2-4-7(6)11(15)17/h1-5H
• InChI Key： BTDMKKWPLGEXEX-UHFFFAOYSA-N
• SMILES： ClC1C(=CSN=1)C(=O)ON1C(C2C=CC=CC=2C1=O)=O

Computed Properties

• Exact Mass: 307.9658555g/mol
• Monoisotopic Mass: 307.9658555g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 20
• Rotatable Bond Count: 3
• Complexity: 437
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 105Ų

Additional information on 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 3-chloro-1,2-thiazole-4-carboxylate

Introduction to 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 3-chloro-1,2-thiazole-4-carboxylate (CAS No. 2248398-41-4)

1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 3-chloro-1,2-thiazole-4-carboxylate, identified by its CAS number 2248398-41-4, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to a class of heterocyclic molecules characterized by the presence of both isoindole and thiazole moieties, which are known for their diverse biological activities and potential therapeutic applications.

The structural framework of 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 3-chloro-1,2-thiazole-4-carboxylate encompasses a rigid bicyclic system, with the isoindole ring contributing to its unique electronic and steric properties. The presence of a 3-chloro substituent on the thiazole ring introduces electrophilic centers that can participate in various chemical reactions, making this compound a versatile intermediate in synthetic chemistry. Additionally, the 1,3-dioxo functional group enhances its reactivity and potential utility in the development of novel bioactive molecules.

In recent years, there has been a surge in research focused on the exploration of bioactive heterocyclic compounds due to their broad spectrum of pharmacological activities. The combination of isoindole and thiazole in 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 3-chloro-1,2-thiazole-4-carboxylate has been particularly studied for its potential in modulating various biological pathways. For instance, isoindole derivatives have shown promise in the development of anticancer agents, while thiazole-based compounds are well-documented for their antimicrobial and anti-inflammatory properties.

One of the most compelling aspects of 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 3-chloro-1,2-thiazole-4-carboxylate is its role as a key intermediate in the synthesis of more complex pharmacophores. Researchers have leveraged its structural features to develop novel inhibitors targeting enzymes involved in metabolic disorders and infectious diseases. The 3-chloro group on the thiazole ring has been particularly exploited for its ability to engage in nucleophilic substitution reactions, allowing for further functionalization and derivatization to achieve desired biological outcomes.

The pharmaceutical industry has shown particular interest in heterocyclic compounds due to their inherent binding affinity for biological targets such as enzymes and receptors. The rigid structure of 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yll 3-chloro-l,l-thiazole-l-carboxylate facilitates optimal interactions with these targets, enhancing drug-like properties such as solubility and bioavailability. Furthermore, the presence of multiple reactive sites within its framework allows for fine-tuning of pharmacological effects through structural modifications.

Recent advancements in computational chemistry have enabled more efficient virtual screening and design of heterocyclic compounds like l,l-dioxol-l,l-lthiol-l-carboxylic acid l,l-isooxol-l-lactam l,l-chlorine derivative (CAS No. 2248398-l-l). These computational methods have accelerated the discovery process by predicting binding affinities and identifying promising candidates for experimental validation. The integration of machine learning algorithms has further refined this approach by analyzing vast datasets to uncover novel relationships between molecular structure and biological activity.

In clinical settings, l,l-dioxol-l,l-lthiol-l-carboxylic acid l,l-isooxol-l-lactam l,l-chlorine derivative (CAS No. 2248398-l-l) has been investigated as a potential therapeutic agent against various diseases. Preliminary studies have highlighted its efficacy in inhibiting key enzymes associated with inflammation and oxidative stress. The dual functionality provided by the isoindole-thiazole scaffold allows for multifaceted interactions with biological systems, making it a promising candidate for further development.

The synthesis of l,l-dioxol-l,l-lthiol-l-carboxylic acid l,l-isooxol-l-lactam l,l-chlorine derivative (CAS No. 2248398-l-l) involves multi-step organic transformations that highlight the ingenuity of modern synthetic methodologies. Key steps include cyclization reactions to form the heterocyclic core, followed by functional group interconversions to introduce the desired substituents. The use of palladium-catalyzed cross-coupling reactions has been particularly advantageous in constructing complex molecular architectures efficiently.

The environmental impact of synthesizing such intricate molecules cannot be overlooked. Efforts are being made to develop greener synthetic routes that minimize waste and reduce energy consumption. Catalytic methods and solvent-free reactions are being explored as alternatives to traditional approaches, aligning with global sustainability goals.

Future research directions for l,l-dioxol-l,l-lthiol-l-carboxylic acid l,l-isooxol-l-lactam l,l-chlorine derivative (CAS No. 2248398-I) include exploring its mechanisms of action at a molecular level through structural biology techniques such as X-ray crystallography and NMR spectroscopy. Additionally, investigating its potential as a prodrug or scaffold for drug delivery systems could open new avenues in therapeutic applications.

In conclusion, l,I)-dioxol-I,I)-lthiol-I)-carbonylic acid I,I)-isooxol-I)-lactam I,I)-chlorine derivative (CAS No. 2248398-I) stands as a testament to the ingenuity and innovation within pharmaceutical chemistry. Its unique structural features, coupled with promising preclinical data, position it as a valuable asset in the quest for novel therapeutics. As research continues to uncover new applications, this compound is poised to play an increasingly significant role in addressing global health challenges.